![molecular formula C21H19NO4 B5674503 4-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-4H-chromene-2-carboxamide](/img/structure/B5674503.png)
4-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-4H-chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of chromene derivatives often involves multistep organic reactions, including cyclization, condensation, and functional group transformation processes. Although specific synthesis details for "4-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-4H-chromene-2-carboxamide" are not directly available, related chromene compounds have been synthesized through various innovative methods. For instance, a novel approach involving the reaction of push-pull enaminoketones and in situ generated ortho-quinone methides has been developed to synthesize 3-acyl-4H-chromenes, indicating a potential pathway for synthesizing complex chromene derivatives (Lukashenko et al., 2017).
Molecular Structure Analysis
Chromene derivatives, including "4-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-4H-chromene-2-carboxamide," typically feature a fused bicyclic system consisting of a benzene ring attached to a pyran ring. The molecular structure is characterized by various functional groups, such as oxo groups and carboxamide, contributing to the molecule's reactivity and interaction capabilities. The precise molecular geometry, including bond lengths and angles, plays a crucial role in determining the compound's physical and chemical properties. Studies like those conducted by Reis et al. (2013) on similar compounds provide insight into the crystalline structure and conformational preferences of chromene derivatives, highlighting the importance of molecular structure analysis in understanding compound behavior (Reis et al., 2013).
properties
IUPAC Name |
4-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)chromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO4/c23-17-12-20(26-19-8-4-2-6-16(17)19)21(24)22-13-14-9-10-25-18-7-3-1-5-15(18)11-14/h1-8,12,14H,9-11,13H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNPKFYORFWLAQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC=C2CC1CNC(=O)C3=CC(=O)C4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-4H-chromene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.